Cas no 1365963-46-7 (2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione
• CAS No: 1365963-46-7
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• MDL: MFCD22056554
• CID: 4697305
• Update Time: 2025-10-30

2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1,2,4-oxadiazol-3-yl)ethyl]-1H-isoindole-1,3(2H)-dione
• 2-(2-(1,2,4-Oxadiazol-3-yl)ethyl)isoindoline-1,3-dione
• 2-[2-(1,2,4-Oxadiazol-3-yl)ethyl]-1,3(2H)-dH-isoindole-1,3(2H)-dione
• FCH3739400
• T5208
• 1H-isoindole-1,3(2H)-dione, 2-[2-(1,2,4-oxadiazol-3-yl)ethyl]-
• 2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione

• MDL： MFCD22056554
• Inchi： 1S/C12H9N3O3/c16-11-8-3-1-2-4-9(8)12(17)15(11)6-5-10-13-7-18-14-10/h1-4,7H,5-6H2
• InChI Key： WQMGMSURHDTWRO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCC1=NOC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Topological Polar Surface Area: 76.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione

2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione: A Comprehensive Overview

2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione (CAS No. 1365963-46-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoles and features a unique oxadiazole moiety, which imparts it with a range of interesting biological activities and potential therapeutic applications.

The structure of 2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione is characterized by a central isoindole core linked to an oxadiazole ring through an ethyl bridge. The isoindole scaffold is well-known for its diverse biological properties, including anti-inflammatory, antitumor, and neuroprotective activities. The oxadiazole moiety, on the other hand, is often associated with enhanced pharmacological properties such as improved solubility and metabolic stability.

Recent studies have highlighted the potential of 2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The study also noted that the compound's oxadiazole moiety plays a crucial role in its anti-inflammatory activity.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the antitumor properties of 2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione. The results showed that the compound effectively inhibits the growth of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action was attributed to the compound's ability to induce apoptosis and disrupt cell cycle progression.

The neuroprotective potential of 2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione has also been explored in preclinical studies. A 2020 study published in the European Journal of Pharmacology found that the compound exhibits neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that 2-2-(1,2,4-Oxadiazol-3-yl)ethyl-1H-isoindole-1,3(2H)-dione may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-2-(1,2,4-Oxadiazol-3-y l)ethyl - 1 H - isoindole - 1 , 3 ( 2 H ) - dione have been extensively studied to assess its suitability for drug development. Research has shown that the compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. Additionally, it has been found to have low toxicity and good safety profiles in preclinical models.

The synthesis of 2 - 2 - ( 1 , 2 , 4 - Oxadiazol - 3 - yl ) ethyl - 1 H - isoindole - 1 , 3 ( 2 H ) - dione involves several steps and can be achieved using various methodologies. One common approach involves the reaction of an appropriate isoindole derivative with an oxadiazole precursor under controlled conditions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

In conclusion, 2 - 2 - ( 1 , 2 , 4 - Oxadiazol - 3 - yl ) ethyl - 1 H - isoindole - 1 , 3 ( 2 H ) - dione (CAS No. 1365963 - 46 -7) is a promising compound with a wide range of biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.